2,6,16-Kauranetriol 2-O-beta-D-allopyranoside

• Molecular Formula: C26H44O8
• Molecular Weight: 484.6 g/mol
• InChI: InChI=1S/C26H44O8/c1-23(2)8-14(33-22-20(31)19(30)18(29)16(11-27)34-22)9-24(3)17-6-5-13-7-26(17,12-25(13,4)32)10-15(28)21(23)24/h13-22,27-32H,5-12H2,1-4H3/t13-,14-,15-,16-,17-,18-,19-,20-,21+,22-,24-,25+,26+/m0/s1
• InChIKey: RGKNTHMUHXNDHJ-ATPHZKFFSA-N

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside: Structural and Source Distinctions for Research Sourcing

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside (CAS 195735-16-1), also known as Creticoside C, is a specific ent-kaurane diterpenoid glycoside [1]. It is a natural product that has been isolated from several plant species, including *Pteris cretica* and *Pteris fasciata* [2]. Its unique structural signature, defined by hydroxylation at the C-2, C-6, and C-16 positions of the kaurane skeleton and subsequent glycosylation with an allopyranose sugar moiety at the C-2 position, establishes it as a distinct chemical entity within the broader class of kaurane diterpenoids.

1 Glycosylation signature: 2-O-β-D-allopyranosyl on kaurane-2,6,16-triol backbone

2 Source context: Isolated from Pteris cretica and Pteris fasciata

3 Class-level distinction: Unique within ent-kaurane diterpenoid glycosides

• [1] PubChem. (n.d.). 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside. PubChem Compound Summary for CID 92029949. View Source
• [2] PeptideDB. (n.d.). 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside. Product page. View Source

Procurement Risks: Why Not All Kaurane Glycosides Are Equivalent to 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside

Generic substitution of 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside with other ent-kaurane diterpenoid glycosides is highly risky due to the profound impact of specific glycosylation and hydroxylation patterns on biological activity. The class-level evidence confirms that even minor structural variations in these molecules can lead to significant differences in potency and selectivity [1]. For instance, the presence or position of a sugar moiety and the specific number of hydroxyl groups can dramatically alter a compound's interaction with biological targets, as seen with other compounds in this class [2]. Therefore, the specific 2-O-beta-D-allopyranoside substitution on the 2,6,16-triol backbone is not an interchangeable feature, directly impacting the validity and reproducibility of any research findings.

Hydroxylation pattern

Minor variations in C-2, C-6, or C-16 hydroxylation may shift biological response profile and potency context.

Glycosylation identity

Different sugar moiety, anomeric configuration, or glycosylation site can alter target interaction and solubility behavior.

Kaurane scaffold nuance

Other ent-kaurane glycosides are not direct substitutes; structural nuance may preclude interchangeability without validation.

• [1] García, P. A., de Oliveira, A. B., & Batista, R. (2007). Occurrence, Biological Activities and Synthesis of Kaurane Diterpenes and their Glycosides. *Molecules*, 12(3), 455-483. View Source
• [2] Wang, S. J., Yu, M., Li, H., & Zhang, G. J. (2022). Structures and Biological Activities of Polyacylated ent-Kaurane Diterpenoid Glycosides from the Aerial Parts of *Inula hupehensis*. *Journal of Natural Products*, 85(1), 185-195. View Source

Quantitative Differentiation: A Comparative Analysis of 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside Against Key Analogs

Structural Differentiation from the Aglycone: Impact on Drug-Likeness via LogP

Compared to its aglycone precursor, 2,6,16-Kauranetriol (CAS 41530-90-9), the target compound's glycosylation results in a significant decrease in lipophilicity [1]. This is a key differentiator for its behavior in biological systems.

Lipophilicity vs Aglycone

Head-to-head

XLogP3 = 1.5 (glycoside) vs 3.10 (aglycone); Δ −1.60

Supports glycosylation-driven solubility and permeability differentiation

Computed XLogP3-AA; experimental confirmation recommended

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	1.5
Comparator Or Baseline	2,6,16-Kauranetriol (aglycone): XLogP3 = 3.10
Quantified Difference	Decrease of 1.60 units (over 50% reduction)
Conditions	Computed physicochemical property

Why This Matters

This substantial reduction in logP alters solubility, membrane permeability, and biodistribution, making the glycoside a fundamentally different research tool than its aglycone.

• [1] Plantaedb. (n.d.). 2,6,16-Kauranetriol. Compound entry. View Source

Potential Pharmacological Profile: Class-Based Inference on Cytotoxic Potency

While specific published data for 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside is limited, its known analog, 2,16,19-Kauranetriol 2-O-beta-D-allopyranoside, is reported to possess anti-tumor and anti-inflammatory activities . The target compound is commercially noted to demonstrate cytotoxicity with IC50 values in the low micromolar range against certain cancer cell lines, a potency that is higher than that of the clinical reference drug doxorubicin in some cases [1].

Cytotoxicity Assay Context

Class-level inference / Supplier data

Reported less potent than doxorubicin in Molt4/C8, CEM assays

Supports cytotoxicity endpoint review in cell models

Confirmatory independent studies needed

Evidence Dimension	In vitro cytotoxicity
Target Compound Data	IC50 values against Molt4/C8 and CEM cell lines are noted to be higher (less potent) than doxorubicin [1].
Comparator Or Baseline	Doxorubicin (reference chemotherapeutic agent)
Quantified Difference	N/A (Directional: lower potency than doxorubicin)
Conditions	In vitro cancer cell line assays

Why This Matters

This positions the compound as a research tool for studying specific cytotoxic pathways, albeit with a potency profile that is distinct from and potentially less potent than standard chemotherapeutic controls.

• [1] Biocrick. (n.d.). 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside. Product page mention. View Source

Purity Specification: A Benchmark for Procurement Quality

Procurement of 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside is often defined by a high purity specification, a critical factor for reproducible research. This is comparable to, and sometimes exceeds, the purity specifications for related compounds [1].

Purity Specification

Supplier data

>98% (supplier data), equivalent to 2,16,19-Kauranetriol 2-O-β-D-allopyranoside (>98.0%)

Consistent high purity supports attribution of biological effects

Verify CoA for lot-specific purity

Evidence Dimension	Compound Purity
Target Compound Data	>98% (reported by one supplier)
Comparator Or Baseline	2,16,19-Kauranetriol 2-O-beta-D-allopyranoside: >98.0% (reported by one supplier)
Quantified Difference	Equivalent specification
Conditions	Supplier technical data sheet

Why This Matters

The availability of this compound at a high purity (>98%) ensures that observed biological effects are attributable to the compound itself, minimizing confounding variables from impurities.

• [1] Biocrick. (n.d.). 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside. Product page. View Source

Sourcing Reliability: A Verified and Readily Available Research Material

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside is a verifiable and commercially available compound from multiple specialized chemical suppliers . This is in contrast to some rarer, less-characterized kaurane glycosides, which may only be available via complex custom synthesis or isolation from academic labs.

Commercial Availability

Data to verify

Multiple specialized suppliers

Supports procurement planning and supply chain resilience

Confirm lead times and stock from vendors

Evidence Dimension	Commercial Availability
Target Compound Data	Available from multiple suppliers (e.g., InvivoChem, TargetMol, MedChemExpress)
Comparator Or Baseline	Uncommon or novel kaurane glycosides (e.g., from recent isolation papers)
Quantified Difference	Readily sourceable vs. potentially custom synthesis required
Conditions	Market scan of chemical vendors

Why This Matters

For scientific selection and procurement, assured availability from multiple vendors simplifies sourcing, ensures supply chain resilience, and provides options for price and quality comparison.

Defined Research Applications for 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside Based on Quantitative Evidence

Studying the Impact of C-2 Glycosylation on Physicochemical and Pharmacological Properties

The direct head-to-head comparison in Section 3 demonstrates that the addition of the allopyranose moiety at the C-2 position drastically reduces lipophilicity (XLogP3 from 3.10 to 1.5). This makes 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside an ideal model compound for structure-activity relationship (SAR) studies focused on how glycosylation alters the drug-likeness, solubility, and membrane permeability of diterpenoid scaffolds [1].

As a Reference Compound in Cytotoxicity Screening Panels

Based on class-level inference of its cytotoxicity against cancer cell lines (Section 3), this compound can serve as a useful reference tool or positive control in primary cytotoxicity screens. Its potency, noted to be higher (less potent) than doxorubicin in certain assays, makes it suitable for benchmarking novel cytotoxic agents or for studying mechanisms of cell death where a moderate response is desirable to discern subtle effects [2].

As a High-Purity Standard for Analytical Method Development

Given its commercial availability at >98% purity, as detailed in Section 3, 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside is a suitable candidate for use as an analytical reference standard. It can be employed in the development and validation of HPLC or LC-MS methods for the quantification and identification of this and related diterpenoid glycosides in complex natural product extracts [3].

Procurement for Reproducible in vitro Pharmacology Studies

The cross-study comparable evidence on purity specifications (Section 3) and the supporting evidence of its commercial availability (Section 3) confirm that researchers can reliably procure this specific molecular entity. This ensures that studies investigating its biological activities, such as potential anti-inflammatory or anti-tumor effects, are based on a well-defined and consistently sourced material, a cornerstone of reproducible science .

Application

Selection Property

Validation Focus

Glycosylation impact on diterpenoid drug-likeness

Lipophilicity differentiation (XLogP3 shift)

Solubility and permeability assay context

Cell-model cytotoxicity screening

Moderate cytotoxicity profile

Cell viability assay endpoint review

Analytical method development for diterpenoid glycosides

High purity (>98%) procurement standard

HPLC/LC-MS quantification and identification context

In vitro pharmacology reproducibility

Defined structural identity and sourcing consistency

Lot-to-lot purity and characterization review

• [1] Plantaedb. (n.d.). 2,6,16-Kauranetriol. Compound entry. View Source
• [2] Biocrick. (n.d.). 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside. Product page mention. View Source
• [3] Biocrick. (n.d.). 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside. Product page. View Source